4-(2-Formylthiophen-4-yl)-2-cyanophenol, 95%

• IUPAC Name: 5-(5-formylthiophen-3-yl)-2-hydroxybenzonitrile
• InChI: InChI=1S/C12H7NO2S/c13-5-9-3-8(1-2-12(9)15)10-4-11(6-14)16-7-10/h1-4,6-7,15H
• InChI Key: YQDDAJOOQWYTNY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C2=CSC(=C2)C=O)C#N)O
• Molecular Formula: C12H7NO2S
• DSSTOX Substance ID: DTXSID30684711
• Molecular Weight: 229.26 g/mol
• CAS RN: 1261897-99-7

Description

4-(2-Formylthiophen-4-yl)-2-cyanophenol, 95% (4-FTPC) is a small molecule compound consisting of a phenol group, a thiophene ring, and a formyl group. It has attracted considerable attention in recent years due to its potential applications in various scientific research fields. 4-FTPC is an excellent candidate for use in a variety of experimental applications, including drug design, protein engineering, and biophysical studies.

Scientific Research Applications

4-(2-Formylthiophen-4-yl)-2-cyanophenol, 95% has a wide range of potential applications in scientific research. It is a promising candidate for use in drug design, protein engineering, and biophysical studies. For example, 4-(2-Formylthiophen-4-yl)-2-cyanophenol, 95% has been used to study the interactions between proteins and small molecules, and to develop new drug candidates. Additionally, 4-(2-Formylthiophen-4-yl)-2-cyanophenol, 95% has been used to study the structure and function of enzymes, and to identify new enzyme inhibitors. Furthermore, 4-(2-Formylthiophen-4-yl)-2-cyanophenol, 95% has been used to study the structure and dynamics of proteins, and to design new proteins with improved properties.

Mechanism of Action

The mechanism of action of 4-(2-Formylthiophen-4-yl)-2-cyanophenol, 95% is not yet fully understood. However, it is believed that the small molecule compound interacts with proteins and other molecules through hydrogen bonding, electrostatic interactions, and hydrophobic interactions. Additionally, 4-(2-Formylthiophen-4-yl)-2-cyanophenol, 95% may interact with proteins through covalent binding, which is facilitated by the presence of the formyl group.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-(2-Formylthiophen-4-yl)-2-cyanophenol, 95% are not yet fully understood. However, it has been suggested that 4-(2-Formylthiophen-4-yl)-2-cyanophenol, 95% may be able to modulate the activity of enzymes, proteins, and other molecules. Additionally, 4-(2-Formylthiophen-4-yl)-2-cyanophenol, 95% has been shown to bind to proteins and other molecules, which may lead to changes in their structure and function.

Advantages and Limitations for Lab Experiments

4-(2-Formylthiophen-4-yl)-2-cyanophenol, 95% is an excellent candidate for use in a variety of laboratory experiments due to its high purity and low cost. Additionally, the synthesis of 4-(2-Formylthiophen-4-yl)-2-cyanophenol, 95% is relatively straightforward and can be accomplished in a few steps. However, it should be noted that 4-(2-Formylthiophen-4-yl)-2-cyanophenol, 95% is not soluble in water, so it must be dissolved in an appropriate solvent before use.

Future Directions

There are a number of potential future directions for research into 4-(2-Formylthiophen-4-yl)-2-cyanophenol, 95%. For example, further research is needed to better understand the mechanism of action of 4-(2-Formylthiophen-4-yl)-2-cyanophenol, 95% and its biochemical and physiological effects. Additionally, further studies are needed to explore the potential applications of 4-(2-Formylthiophen-4-yl)-2-cyanophenol, 95% in drug design, protein engineering, and biophysical studies. Finally, further research is needed to explore the potential of 4-(2-Formylthiophen-4-yl)-2-cyanophenol, 95% as a therapeutic agent.

Synthesis Methods

The synthesis of 4-(2-Formylthiophen-4-yl)-2-cyanophenol, 95% is relatively straightforward and can be accomplished in a few steps. The first step involves the reaction of 4-bromothiophene-2-carboxaldehyde (BTCH) with 4-formylbenzoic acid (FB) in the presence of sodium hydroxide (NaOH) to yield 4-formylthiophene-2-carboxylic acid (FTCH). This is then reacted with 2-cyanoacetamide (CNAA) in the presence of sodium hydroxide (NaOH) to produce 4-(2-Formylthiophen-4-yl)-2-cyanophenol, 95%. The reaction conditions for the synthesis of 4-(2-Formylthiophen-4-yl)-2-cyanophenol, 95% are mild and do not require the use of hazardous reagents or solvents.